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Compound of Interest

Compound Name: 2-Amino-4-chlorobenzenethiol

Cat. No.: B107409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety, handling, and Material Safety Data Sheet

(MSDS) information for 2-Amino-4-chlorobenzenethiol (CAS No. 1004-00-8). The following

sections detail the material's properties, hazards, and the necessary protocols for its safe use

in a laboratory and research environment.

Chemical Identification and Properties
2-Amino-4-chlorobenzenethiol, also known as 2-Amino-4-chlorothiophenol, is a chemical

intermediate used in the synthesis of various compounds, including pharmaceuticals and

heterocyclic molecules.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 1004-00-8[1][2]

Molecular Formula C₆H₆ClNS[1][3]

Molecular Weight 159.64 g/mol [1][3]

Synonyms 2-Amino-4-chlorothiophenol[2][4][5]

| UN Number | UN3261 or UN3259[2][4] |
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Table 2: Physical and Chemical Properties

Property Value

Physical State Solid, Crystal - Powder[1][2][4]

Appearance
White to slightly pale yellow or pale yellow-

green[4][6]

Odor Stench[1][2][4]

Melting Point 56 - 61 °C[2]

Flash Point Not applicable

Water Solubility Low water solubility is implied[1]

| Stability | Stable under normal conditions[2][3] |

Hazard Identification and Classification
This chemical is classified as hazardous under the OSHA Hazard Communication Standard (29

CFR 1910.1200).[2][3] The primary hazards are severe skin and eye damage. It is also noted

for its strong, unpleasant odor.[1][2]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1C / 2

H314: Causes severe skin
burns and eye damage /
H315: Causes skin
irritation[1][2][3][7]

Serious Eye Damage/Eye

Irritation
1 / 2

H314: Causes severe skin

burns and eye damage / H319:

Causes serious eye irritation[1]

[2][3][7]
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| Specific target organ toxicity (single exposure) | 3 | H335: May cause respiratory irritation[2][7]

|

The signal word associated with this chemical is "Danger" or "Warning".[1][4]

Exposure Controls and Personal Protection
Appropriate controls are mandatory to minimize exposure risk.

Engineering Controls
Operations involving 2-Amino-4-chlorobenzenethiol must be conducted in a chemical fume

hood.[2][8] Eyewash stations and safety showers must be readily accessible in the immediate

work area.[2][4] A closed system should be used whenever possible to prevent the dispersion

of dust.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE protocol is essential. The following table and workflow diagram outline

the required equipment.

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face
Tight-sealing safety goggles or a face
shield.[2][3][4]

Skin

Impervious protective clothing, boots, and

gloves (Nitrile rubber, Neoprene recommended).

[1][3][4]

| Respiratory | For operations generating dust, a NIOSH/MSHA-approved respirator (e.g., N95

dust mask) is required. Positive-pressure supplied-air respirators may be necessary for high

airborne concentrations.[3] |
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PPE Selection for 2-Amino-4-chlorobenzenethiol

Task Assessment

Weighing Solid

Solid Form

Handling Solution

Liquid Form

Spill Cleanup

Emergency

Required PPE:
- Minimum PPE
- N95 Dust Mask

- Chemical Fume Hood

Required PPE:
- Minimum PPE

- Chemical Fume Hood

Required PPE:
- Full Protective Suit

- SCBA (if high concentration)
- Heavy-duty Gloves

Minimum PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Click to download full resolution via product page

PPE selection workflow based on the handling task.

Safe Handling and Storage Procedures
Handling

Handle only in a chemical fume hood.[2]

Avoid all contact with eyes, skin, and clothing.[2][4]

Do not breathe dust.[2][4]

Wash hands and face thoroughly after handling.[4]

Remove and wash contaminated clothing before reuse.[4][6]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3]
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Store locked up.[4][8]

Store under an inert atmosphere (e.g., Argon).[2][5]

Incompatible Materials: Strong oxidizing agents and acids.[2][3]

Emergency Protocols
Immediate action is required in case of any exposure or release. Always show the Safety Data

Sheet to the attending medical personnel.[1][2]

First-Aid Measures
The following table summarizes the immediate first-aid steps. Medical attention is required in all

cases of exposure.[1][4]

Table 5: First-Aid Measures

Exposure Route Protocol

Eye Contact

Immediately rinse with plenty of water,
also under the eyelids, for at least 15
minutes. Keep eye wide open while
rinsing. Immediate medical attention is
required.[1][2]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes. Call a physician immediately.[1][2]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. Call a physician or poison

control center immediately.[1][2]

| Ingestion | Do NOT induce vomiting. Drink plenty of water. Never give anything by mouth to

an unconscious person. Immediate medical attention is required.[1][2] |
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Emergency First-Aid Protocol

Exposure Occurs

Skin Contact Eye Contact Inhalation Ingestion

Remove Contaminated Clothing
Wash with Soap & Water Immediately

Rinse with Water for 15+ min
(Keep Eyelids Open)

Move to Fresh Air
Provide Artificial Respiration if Needed

DO NOT Induce Vomiting
Drink Plenty of Water

Seek Immediate
Medical Attention

Click to download full resolution via product page

Decision-making workflow for first-aid response.

Fire-Fighting Measures
This material can decompose in a fire to release irritating and toxic gases.

Table 6: Fire-Fighting Guidance

Aspect Details

Suitable Extinguishing Media
CO₂, dry chemical, dry sand, alcohol-
resistant foam.[1][2][4]

Unsuitable Extinguishing Media No information available.[1][2]

Hazardous Combustion Products

Carbon oxides (CO, CO₂), Nitrogen oxides

(NOx), Sulfur oxides, Hydrogen chloride gas,

Hydrogen sulfide.[2][3]
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| Protective Equipment | Wear a self-contained breathing apparatus (SCBA) with pressure-

demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][2][3] |

Accidental Release Measures
In the event of a spill, personnel should be evacuated to a safe area.[1][2]

Experimental Protocol for Spill Cleanup:

Personal Precautions: Wear the appropriate personal protective equipment as detailed in

Section 3.2, including respiratory protection. Ensure adequate ventilation.

Environmental Precautions: Prevent the material from entering drains or contaminating the

ground water system.[1][2][4]

Containment and Clean-up:

Cover the powder spill with a plastic sheet to minimize spreading.[3]

Carefully sweep up the solid material, avoiding dust formation, and shovel it into a

suitable, labeled container for disposal.[1][2][4]

Clean the contaminated surface thoroughly.[3]

Dispose of the waste in accordance with all applicable local, regional, and national

regulations.[4]
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Accidental Spill Response Workflow

Spill Detected

Evacuate Personnel
& Secure Area

Don Full PPE

Contain Spill
(Prevent entry to drains)

Sweep Solid into
Labeled Container

(Avoid Dust)

Decontaminate
Spill Area

Dispose of Waste per
Regulations

Click to download full resolution via product page

Workflow for responding to an accidental spill.
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Toxicological Information
While no specific acute toxicity data is available for this product, it is known to cause severe

burns upon exposure.[1][2] The toxicological properties have not been fully investigated.[1][2] It

is not known to be a carcinogen, and no information on sensitization is available.[2]

Transport and Disposal Information
Proper shipping and disposal are critical for safety and environmental protection.

Table 7: Transportation Details

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

| DOT/TDG | UN3261 | Corrosive solid, acidic, organic, n.o.s. (2-Amino-4-chlorothiophenol) | 8 |

III |

Note: Some sources may list UN3259.[4]

Disposal: Waste disposal should be in accordance with all applicable regional, national, and

local laws and regulations. Do not empty into drains.[2][3] Contaminated packaging should be

treated as the chemical itself and disposed of accordingly.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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